N-(6-methoxybenzo[d]thiazol-2-yl)-3-phenyl-N-(pyridin-4-ylmethyl)propanamide

• IUPAC Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-4-ylmethyl)propanamide
• InChI: InChI=1S/C23H21N3O2S/c1-28-19-8-9-20-21(15-19)29-23(25-20)26(16-18-11-13-24-14-12-18)22(27)10-7-17-5-3-2-4-6-17/h2-6,8-9,11-15H,7,10,16H2,1H3
• InChI Key: OQHNOSBJFXPZKF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)N(CC3=CC=NC=C3)C(=O)CCC4=CC=CC=C4
• Molecular Formula: C23H21N3O2S
• DSSTOX Substance ID: DTXSID101153734
• Molecular Weight: 403.5 g/mol
• CAS No.: 923193-03-7

Description

N-(6-methoxybenzo[d]thiazol-2-yl)-3-phenyl-N-(pyridin-4-ylmethyl)propanamide, also known as MBTPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. MBTPP is a member of the benzothiazole family of compounds, which have been shown to possess a wide range of biological activities.

Mechanism of Action

Target of Action

Similar compounds with thiazole and sulfonamide groups have been known to exhibit antibacterial activity .

Mode of Action

These compounds work by interacting with bacterial cells, leading to changes that inhibit their growth and proliferation .

Pharmacokinetics

The synthesis of similar compounds has been documented , which could provide insights into the potential bioavailability of this compound.

Result of Action

Similar compounds have been found to induce g2/m cell cycle arrest and increase the levels of p53 in treated cells . This leads to alterations in the balance of key mitochondrial proteins such as Bcl-2 and Bax, resulting in apoptosis .

Action Environment

It’s worth noting that the efficacy of similar compounds can be influenced by factors such as the presence of other compounds, the ph of the environment, and the temperature .

Advantages and Limitations for Lab Experiments

One advantage of using N-(6-methoxybenzo[d]thiazol-2-yl)-3-phenyl-N-(pyridin-4-ylmethyl)propanamide in lab experiments is its ability to selectively inhibit mitochondrial complex I, which can be useful in studying the role of this complex in various biological processes. However, a limitation of using this compound is its potential toxicity, which can vary depending on the concentration used and the cell type being studied.

Future Directions

There are several potential future directions for the study of N-(6-methoxybenzo[d]thiazol-2-yl)-3-phenyl-N-(pyridin-4-ylmethyl)propanamide. One area of research could be the development of this compound derivatives with improved selectivity and reduced toxicity. Another area of research could be the investigation of the potential applications of this compound in the treatment of other diseases, such as diabetes and cardiovascular disease. Finally, the role of this compound in the regulation of cellular metabolism and energy production could be further explored, with potential implications for drug discovery and the treatment of metabolic disorders.

Scientific Research Applications

N-(6-methoxybenzo[d]thiazol-2-yl)-3-phenyl-N-(pyridin-4-ylmethyl)propanamide has been studied for its potential applications in various scientific research fields, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to inhibit the activity of mitochondrial complex I, which plays a crucial role in energy metabolism and oxidative stress. This inhibition has been linked to neuroprotective effects and has potential applications in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's.
In cancer research, this compound has been shown to have antiproliferative effects on various cancer cell lines, including breast, lung, and colon cancer. This effect has been attributed to the ability of this compound to induce apoptosis, or programmed cell death, in cancer cells.